2-(2-furyl)-5-(3-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

• IUPAC Name: 2-(furan-2-yl)-5-(3-nitrophenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C20H15N3O4/c24-23(25)14-6-3-5-13(11-14)20-22-17(15-7-1-2-8-18(15)27-20)12-16(21-22)19-9-4-10-26-19/h1-11,17,20H,12H2
• InChI Key: KGIQKKZYZJTEHB-UHFFFAOYSA-N
• Canonical SMILES: C1C2C3=CC=CC=C3OC(N2N=C1C4=CC=CO4)C5=CC(=CC=C5)[N+](=O)[O-]
• Molecular Formula: C20H15N3O4
• Molecular Weight: 361.3 g/mol

Description

2-(2-furyl)-5-(3-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound has been synthesized using various methods and has been studied extensively to determine its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

The mechanism of action of 2-(2-furyl)-5-(3-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is not fully understood. However, it has been reported to inhibit the activity of various enzymes and proteins involved in the pathogenesis of diseases. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound have been studied extensively. This compound has been reported to have anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to possess antimicrobial and antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2-furyl)-5-(3-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine in lab experiments include its potential therapeutic applications, its ability to inhibit the activity of various enzymes and proteins, and its antimicrobial and antioxidant properties. However, the limitations of using this compound in lab experiments include its potential toxicity and its limited solubility in water.

Future Directions

There are several potential future directions for research on 2-(2-furyl)-5-(3-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine. Some of these directions include the development of more efficient synthesis methods, the study of its potential therapeutic applications in various diseases, the investigation of its toxicity and safety profile, and the development of novel derivatives with improved properties.
In conclusion, this compound is a heterocyclic compound that has shown potential as a therapeutic agent in various diseases. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions have been extensively studied. Further research on this compound is warranted to fully understand its therapeutic potential and develop more efficient derivatives.

Scientific Research Applications

This compound has been extensively studied for its potential therapeutic applications in various diseases. Some of the scientific research applications of this compound include its use as an anticancer agent, anti-inflammatory agent, antimicrobial agent, and antioxidant agent.